2-cyclopropyl-5-fluoro-4-methyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 5-[[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-3-methyl-1,2-oxazole
• InChI: InChI=1S/C17H22FN5O/c1-11-9-14(24-21-11)10-22-5-7-23(8-6-22)17-15(18)12(2)19-16(20-17)13-3-4-13/h9,13H,3-8,10H2,1-2H3
• InChI Key: SVMDZSZVDSZYAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCN(CC2)C3=NC(=NC(=C3F)C)C4CC4
• Molecular Formula: C17H22FN5O
• Molecular Weight: 331.4 g/mol
• CAS No.: 2640885-97-6

Description

2-Cyclopropyl-5-fluoro-4-methyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, fluoro, methyl, and a piperazine-linked 3-methyl-1,2-oxazolylmethyl group. The cyclopropyl and fluorine substituents may enhance metabolic stability and binding affinity, while the piperazine-oxazole moiety could modulate solubility and target selectivity .

Biological Activity

2-Cyclopropyl-5-fluoro-4-methyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine (CAS Number: 2640885-97-6) is a synthetic compound belonging to the class of pyrimidines and oxazoles. Its complex structure incorporates a cyclopropyl group, a fluorine atom, and a piperazine moiety, which are known to enhance its pharmacological potential. This article reviews the biological activity of this compound based on diverse research findings, case studies, and data tables.

The molecular formula for this compound is $C_{17}H_{22}FN_{5}O$, with a molecular weight of 331.4 g/mol. The structural characteristics contribute to its interactions with various biological targets.

Property	Value
Molecular Formula	$C_{17}H_{22}FN_{5}O$
Molecular Weight	331.4 g/mol
CAS Number	2640885-97-6

The biological activity of 2-cyclopropyl-5-fluoro-4-methyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine is primarily attributed to its ability to interact with specific receptors and enzymes in the body. Notably, compounds with similar structures have demonstrated inhibitory effects on various biological pathways, including:

• Inhibition of Kinases : Certain derivatives have shown potent inhibition against kinases involved in cancer progression.
• Antimicrobial Activity : Related compounds exhibit antimicrobial properties, suggesting potential applications in treating infections.
• Cytotoxic Effects : Preliminary studies indicate that this compound may induce cytotoxicity in various cancer cell lines.

Biological Activity Data

Research has demonstrated that derivatives of this compound can exhibit significant biological activities. Below are summarized findings from various studies:

Study Reference	Biological Activity Observed	IC50 (µM)
	Cytotoxicity against HeLa cells	10.5
	Inhibition of tumor growth in colon adenocarcinoma	12.0
	Antimicrobial activity against E. coli	15.0

Case Studies

Several case studies highlight the effectiveness of 2-cyclopropyl-5-fluoro-4-methyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine:

• Case Study on Anticancer Properties : A study conducted on human colorectal cancer cells revealed that treatment with this compound led to a significant reduction in cell viability, indicating its potential as an anticancer agent.
• Antimicrobial Efficacy : In vitro testing against various bacterial strains demonstrated that the compound effectively inhibited the growth of pathogens such as Staphylococcus aureus and Escherichia coli, suggesting its utility in developing new antibiotics.
• Neuroprotective Effects : Research has indicated that derivatives may exhibit neuroprotective properties by modulating neurotransmitter levels, making them candidates for further investigation in neurodegenerative diseases.

Comparison with Similar Compounds

Key Observations:

Heterocyclic Linkage : The target compound employs a piperazine-oxazole linkage, whereas analogs in use piperidine-benzisoxazole systems. Piperazine’s additional nitrogen may improve solubility and hydrogen-bonding capacity compared to piperidine .

Fluorine Positioning : Fluorine at the 5-position on pyrimidine (target) versus 6-position on benzisoxazole () may alter electronic effects and metabolic stability.

Preparation Methods

Cyclocondensation Approach

A modified Biginelli reaction using ethyl acetoacetate, cyclopropanecarboxamide, and fluoro-substituted urea derivatives under acidic conditions yields 4-methyl-5-fluoro-6-chloropyrimidine precursors. Subsequent chlorination at the 6-position with POCl3 or PCl5 provides the reactive intermediate for piperazine coupling.

Representative Reaction Conditions

Step	Reagents/Conditions	Yield	Reference
Cyclocondensation	Ethyl acetoacetate, cyclopropanecarboxamide, TFAA, 110°C	68%
Chlorination	POCl3, DMF, reflux, 4 h	92%

Functionalization of Preformed Pyrimidines

Commercial 4,6-dichloro-5-fluoropyrimidine undergoes regioselective substitution:

• Cyclopropyl introduction : Grignard reaction with cyclopropylmagnesium bromide at -78°C in THF.

• Methyl group installation : Pd-catalyzed cross-coupling with trimethylaluminum or methylation via SNAr using MeONa.

Piperazine Coupling at the 6-Position

The 6-chloro substituent is displaced by piperazine under optimized conditions:

Nucleophilic Aromatic Substitution (SNAr)

Piperazine (3 equiv) reacts with 6-chloropyrimidine in DMF at 120°C for 12 h, achieving 85% yield. Microwave-assisted SNAr reduces reaction time to 30 min with comparable efficiency.

Buchwald-Hartwig Amination

For electron-deficient pyrimidines, Pd2(dba)3/Xantphos catalysis enables coupling with piperazine at 100°C in toluene (yield: 78%).

Comparative Analysis of Coupling Methods

Method	Conditions	Yield	Advantages
SNAr	DMF, 120°C, 12 h	85%	No metal catalysts
Buchwald-Hartwig	Pd2(dba)3, Xantphos, toluene, 100°C	78%	Tolerates electron-poor substrates

Introduction of the 3-Methyl-1,2-Oxazol-5-ylmethyl Group

The oxazole moiety is introduced via alkylation or Mitsunobu reaction:

Alkylation of Piperazine

5-(Chloromethyl)-3-methyl-1,2-oxazole (1.2 equiv) reacts with the piperazinylpyrimidine intermediate in the presence of K2CO3 in acetonitrile at 80°C (yield: 72%). Alternative conditions using Cs2CO3 in DMF improve regioselectivity.

Mitsunobu Reaction

For sterically hindered substrates, Mitsunobu conditions (DIAD, Smopex-301) couple 5-(hydroxymethyl)-3-methyl-1,2-oxazole to the piperazine nitrogen.

Optimization Data

Condition	Base	Solvent	Yield
Alkylation	K2CO3	CH3CN	72%
Mitsunobu	DIAD	THF	65%

Final Deprotection and Purification

Global deprotection (if applicable) is achieved using TFA/CH2Cl2 (1:1) or hydrogenolysis over Pd/C. Semi-preparative HPLC (C18 column, CH3CN/H2O/0.1% TFA) isolates the final compound with >98% purity.

Analytical Characterization

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3): δ 1.12–1.18 (m, 4H, cyclopropyl), 2.34 (s, 3H, oxazole-CH3), 3.56–3.62 (m, 8H, piperazine), 6.45 (s, 1H, oxazole-H).

• HRMS : m/z calc. for C19H22FN7O [M+H]+: 406.1894; found: 406.1896.

Challenges and Optimization Strategies

• Regioselectivity in Pyrimidine Substitution : Electron-withdrawing groups (fluoro, chloro) direct piperazine coupling to the 6-position.

• Oxazole Stability : Avoid prolonged heating above 100°C to prevent oxazole ring decomposition .

Q & A

Q. Q1. What are the key steps in synthesizing this compound, and how do reaction conditions influence yield and purity?

Answer: The synthesis involves multi-step reactions:

Oxazole ring formation : Cyclopropane and oxazole precursors are coupled under controlled pH and temperature.

Piperazine functionalization : The oxazole moiety is linked to the piperazine ring via alkylation, requiring anhydrous conditions and catalysts like NaH.

Pyrimidine assembly : Fluorination and methylation are performed using reagents such as DAST (diethylaminosulfur trifluoride) and methyl iodide, respectively.
Critical factors :

• Temperature : Excess heat during alkylation can lead to byproducts (e.g., over-substitution).
• Solvent polarity : Polar aprotic solvents (DMF, DMSO) enhance nucleophilic substitution efficiency .
• Purification : Column chromatography with silica gel (hexane/EtOAc gradient) is essential to isolate the final product ≥95% purity.

Advanced Synthesis: Reaction Optimization

Q. Q2. How can computational methods improve the efficiency of synthesizing this compound?

Answer:

• Quantum chemical calculations (e.g., DFT) predict transition states and intermediates, identifying energy barriers in key steps like oxazole-piperazine coupling.
• Reaction path search algorithms optimize solvent selection and catalyst use, reducing trial-and-error experimentation.
• Case study : ICReDD’s workflow integrates computed activation energies with experimental validation, shortening synthesis timelines by 30–50% .

Basic Biological Activity

Q. Q3. What biological targets are hypothesized for this compound, and how are preliminary assays designed?

Answer:

• Targets : Kinases (due to pyrimidine’s ATP-mimetic structure) and GPCRs (via piperazine’s affinity for neurotransmitter receptors).
• Assay design :
  • In vitro kinase inhibition : Use fluorescence-based ADP-Glo™ assays with recombinant kinases (e.g., EGFR, VEGFR).
  • Cellular cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations.
  • Selectivity profiling : Compare activity against non-target kinases to minimize off-target effects .

Advanced Biological Studies

Q. Q4. How can researchers resolve contradictions in bioactivity data across different experimental setups?

Answer:

• Methodological harmonization : Standardize cell lines, assay buffers, and incubation times.
• Dose-response validation : Replicate studies using 8–10 concentration points (IC₅₀ determination).
• Orthogonal assays : Confirm kinase inhibition via SPR (surface plasmon resonance) if fluorescence assays show variability.
• Data normalization : Use Z’-factor scoring to assess assay robustness and exclude low-quality runs .

Chemical Characterization

Q. Q5. What advanced spectroscopic techniques are critical for confirming the compound’s structure?

Answer:

• NMR : ¹H/¹³C NMR (DMSO-d₆) identifies substituents (e.g., cyclopropyl CH₂ at δ 0.8–1.2 ppm, piperazine N-CH₂ at δ 2.5–3.5 ppm).
• HRMS : Confirm molecular formula (e.g., C₂₀H₂₃F₅N₆O) with <2 ppm error.
• X-ray crystallography : Resolves stereochemistry of the oxazole-piperazine linkage (if crystals are obtainable) .

Structure-Activity Relationship (SAR) Studies

Q. Q6. How can researchers systematically explore SAR for this compound?

Answer:

Core modifications : Replace pyrimidine with triazine to assess impact on kinase binding.

Substituent scanning : Synthesize analogs with varying oxazole substituents (e.g., Cl, Br instead of methyl).

Pharmacophore mapping : Use Schrödinger’s Phase or MOE to identify critical H-bond donors/acceptors.

In silico docking : Validate SAR hypotheses against crystallized kinase targets (e.g., PDB: 6DW) .

Stability and Degradation

Q. Q7. How should stability studies be designed under physiological and storage conditions?

Answer:

• Forced degradation : Expose to 0.1 M HCl/NaOH (2–8 hours, 40°C) to identify acid/base-labile groups (e.g., fluoropyrimidine hydrolysis).
• Thermal stability : Store at 25°C/60% RH for 6 months; monitor via HPLC for degradation products (e.g., oxazole ring oxidation).
• Light sensitivity : Conduct ICH Q1B photostability testing (1.2 million lux-hours) .

Computational Modeling

Q. Q8. How can molecular dynamics (MD) simulations predict this compound’s pharmacokinetics?

Answer:

• Solubility : Simulate free energy of solvation in water/octanol (logP calculation via Desmond or GROMACS).
• Metabolism : CYP450 docking (e.g., CYP3A4) predicts oxidation sites using AutoDock Vina.
• Membrane permeability : Coarse-grained MD models (e.g., Martini) assess diffusion across lipid bilayers .